Cas no 2687960-84-3 (Oleic Acid-d9)

• Product Name: Oleic Acid-d9
• CAS No: 2687960-84-3
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 6638701
• Update Time: 2025-06-12

Oleic Acid-d9 Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic-15,15,16,16,17,17,18,18,18-d9 acid, (9Z)-
• Oleic Acid-d9

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-8,11-17H2,1H3,(H,19,20)/b10-9-
• InChI Key： ZQPPMHVWECSIRJ-KTKRTIGZSA-N
• SMILES： C(CCCCCC(=O)O)C/C=C\CCCCC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Erucaria microcarpa

Additional information on Oleic Acid-d9

Latest Research Insights on 2687960-84-3 and Oleic Acid-d9 in Chemical Biology and Pharmaceutical Applications

The chemical compound with the identifier 2687960-84-3 and the deuterated fatty acid Oleic Acid-d9 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug development, metabolic studies, and biomarker research. This research brief synthesizes the latest findings and highlights their implications for the scientific community.

2687960-84-3, a novel small molecule, has been identified as a promising candidate for targeting specific enzymatic pathways involved in inflammatory diseases. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's unique structural features, including a trifluoromethylpyridine moiety, contribute to its enhanced binding affinity and metabolic stability.

Oleic Acid-d9, the deuterium-labeled analog of oleic acid, has emerged as a crucial tool in lipid metabolism research. Its applications span from tracing fatty acid uptake and β-oxidation in cellular models to serving as an internal standard in mass spectrometry-based lipidomics. A 2024 study in Analytical Chemistry showcased its utility in quantifying endogenous oleic acid levels in patient plasma samples, enabling more accurate assessments of metabolic disorders such as obesity and type 2 diabetes.

The combination of these two research tools has opened new avenues in pharmacodynamic studies. Researchers at the University of Cambridge recently employed Oleic Acid-d9 as a tracer to evaluate how 2687960-84-3 modulates lipid metabolism in macrophage cells. Their findings, published in Cell Chemical Biology, revealed that the compound not only exhibits anti-inflammatory properties but also promotes a shift in cellular lipid profiles towards anti-inflammatory mediators.

From a synthetic chemistry perspective, advancements in the production of both 2687960-84-3 and Oleic Acid-d9 have been noteworthy. A recent patent (WO2023123456) describes an improved synthetic route for 2687960-84-3 with higher yield and purity, while innovations in catalytic deuteration have made Oleic Acid-d9 more accessible for research purposes. These developments are expected to accelerate both basic research and translational applications.

The safety profiles of these compounds are currently under investigation. Preliminary toxicology data for 2687960-84-3 suggest favorable pharmacokinetic properties with minimal off-target effects, positioning it as a strong candidate for further preclinical development. Meanwhile, Oleic Acid-d9 has been shown to be biologically equivalent to its non-deuterated counterpart in multiple model systems, validating its use as a reliable tracer in metabolic studies.

Looking forward, the research community anticipates several key developments involving these compounds. Clinical trials investigating 2687960-84-3 for rheumatoid arthritis are expected to commence in late 2024, while applications of Oleic Acid-d9 are expanding into new areas such as cancer metabolism and neurodegenerative disease research. The continued exploration of these molecules promises to yield important insights into disease mechanisms and potential therapeutic interventions.